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Compound of Interest

Compound Name: Diethoxydimethylsilane

Cat. No.: B1329274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethoxydimethylsilane (DEDMS) is a versatile organosilicon compound with the chemical

formula (CH₃)₂Si(OC₂H₅)₂. It is a key monomer in the synthesis of polydimethylsiloxane

(PDMS) polymers, which are widely used in various fields, including medicine, electronics, and

consumer products. This technical guide provides an in-depth overview of the chemical

properties, structure, and reactivity of diethoxydimethylsilane, along with detailed

experimental protocols for its key reactions and analysis.

Chemical and Physical Properties
Diethoxydimethylsilane is a colorless liquid with a characteristic odor. Its fundamental

physical and chemical properties are summarized in the table below for easy reference.
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Property Value

Molecular Formula C₆H₁₆O₂Si

Molecular Weight 148.28 g/mol

Density 0.865 g/mL at 25 °C

Boiling Point 114 °C

Melting Point -97 °C

Refractive Index n20/D 1.381

Solubility
Insoluble in water; soluble in most organic

solvents.

Flash Point 11 °C

Molecular Structure
The diethoxydimethylsilane molecule features a central silicon atom tetrahedrally bonded to

two methyl groups and two ethoxy groups. The Si-O-C linkages are key to its reactivity.
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Caption: Molecular structure of diethoxydimethylsilane.

Chemical Reactivity
The primary reactivity of diethoxydimethylsilane is centered around the hydrolysis of its

ethoxy groups, followed by the condensation of the resulting silanol intermediates. This

reactivity makes it a crucial precursor for silicone polymers and a useful silylating agent in

organic synthesis.[1]

Hydrolysis and Condensation
In the presence of water, even atmospheric moisture, the ethoxy groups of

diethoxydimethylsilane undergo hydrolysis to form reactive silanol (Si-OH) intermediates and

ethanol.[1] These silanols can then condense with each other to form siloxane (Si-O-Si) bonds,

the backbone of silicone polymers.[1]
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Caption: Hydrolysis and condensation of diethoxydimethylsilane.
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Silylation Agent
Diethoxydimethylsilane can also be employed as a silylating agent to protect hydroxyl groups

in organic molecules.[2] The ethoxy groups can be displaced by nucleophiles, such as

alcohols, to form silyl ethers. This protection strategy is valuable in multi-step organic

syntheses.[1][2]

Experimental Protocols
Hydrolysis of Diethoxydimethylsilane to
Dimethylsilanediol
This protocol is adapted from a patented method for the preparation of dimethylsilanediol.[3]

Materials:

Diethoxydimethylsilane

Distilled water (neutral pH)

n-hexane

Reaction vessel (e.g., three-necked flask) equipped with a condenser and stirrer

Crystallizing dish

Filtration apparatus

Vacuum drying apparatus

Procedure:

Ensure all glassware is thoroughly cleaned and free of any acidic or alkaline residues.

In the reaction vessel, combine diethoxydimethylsilane with an excess of neutral distilled

water.

Heat the mixture to its boiling point while stirring continuously. The reaction time will vary

depending on the scale, but heating should continue until the diethoxydimethylsilane has
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completely reacted.

After the reaction is complete, allow the mixture to cool. A semi-solid residue should form.

Transfer the mixture to a crystallizing dish and allow the water and ethanol to evaporate at

room temperature, which can be aided by a stream of dry nitrogen.

Wash the resulting semi-solid residue twice with portions of hot n-hexane to remove any

unreacted starting material and soluble byproducts. Dimethylsilanediol is insoluble in hot n-

hexane.

For further purification, boil the crude dimethylsilanediol with fresh n-hexane for a few

minutes.

Filter the hot mixture to isolate the purified, insoluble dimethylsilanediol.

Dry the final product under vacuum.

Characterization: The identity and purity of the resulting dimethylsilanediol can be confirmed by

melting point determination (literature value: 100-101 °C) and elemental analysis.[3]
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Caption: Experimental workflow for dimethylsilanediol synthesis.

Silylation of a Primary Alcohol (Ethanol) with
Diethoxydimethylsilane
This protocol is a general procedure adapted for the use of diethoxydimethylsilane as the

silylating agent.

Materials:
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Diethoxydimethylsilane

Ethanol (anhydrous)

Anhydrous solvent (e.g., dichloromethane or acetonitrile)

Mild acid or base catalyst (optional, depending on substrate reactivity)

Reaction vessel with a reflux condenser and magnetic stirrer

Distillation apparatus for solvent removal

Procedure:

Set up a clean, dry reaction vessel with a reflux condenser under an inert atmosphere (e.g.,

nitrogen or argon).

To the reaction vessel, add the anhydrous solvent and the primary alcohol (e.g., ethanol).

Add diethoxydimethylsilane to the mixture. A slight molar excess of the alcohol may be

used to drive the reaction to completion.

If necessary, add a catalytic amount of a mild acid or base.

Heat the reaction mixture to reflux and monitor the progress of the reaction by a suitable

analytical technique such as GC-MS or TLC.

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by distillation or column chromatography if

necessary.

GC-MS Analysis of Diethoxydimethylsilane and its
Hydrolysis Products
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The following is a starting point for a GC-MS method for the analysis of alkoxysilanes, which

can be optimized for diethoxydimethylsilane.[4]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for the analysis of organosilicon compounds (e.g., a non-polar or

mid-polar column)

GC Parameters (starting point):

Injector Temperature: 220 °C[4]

Injection Mode: Splitless (0.5 min)[4]

Injection Volume: 1 µL[4]

Carrier Gas: Helium

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

Transfer Line Temperature: 280 °C[4]

MS Parameters:

Ion Source Temperature: 200 °C[4]

Electron Energy: 70 eV[4]

Scan Range: m/z 30-400
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Sample Preparation: Dilute the reaction mixture in a suitable volatile solvent, such as heptane,

to an appropriate concentration for GC-MS analysis.[4]

FT-IR Monitoring of Diethoxydimethylsilane Hydrolysis
FT-IR spectroscopy is a powerful tool for monitoring the kinetics of alkoxysilane hydrolysis in

real-time.[5][6]

Instrumentation:

Fourier Transform Infrared (FT-IR) spectrometer, preferably with an Attenuated Total

Reflectance (ATR) accessory for in-situ analysis of liquid samples.

Procedure:

Acquire a background spectrum of the empty, clean ATR crystal or the solvent system to be

used.

Prepare the reaction mixture of diethoxydimethylsilane, water, and any solvent or catalyst

in a separate vessel.

Initiate the reaction and immediately transfer a portion of the mixture to the ATR accessory.

Begin acquiring FT-IR spectra at regular time intervals (e.g., every 30-60 seconds).

Monitor the reaction progress by observing the changes in the characteristic infrared

absorption bands:

Decrease in the intensity of Si-O-C stretching vibrations (around 1100-1000 cm⁻¹)

indicating the consumption of diethoxydimethylsilane.

Increase and subsequent decrease in the broad O-H stretching vibration (around 3400

cm⁻¹) and Si-OH stretching (around 900 cm⁻¹) corresponding to the formation and

consumption of silanol intermediates.

Increase in the intensity of Si-O-Si stretching vibrations (around 1070-1020 cm⁻¹)

indicating the formation of polysiloxane products.
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Safety and Handling
Diethoxydimethylsilane is a flammable liquid and should be handled in a well-ventilated area,

away from sources of ignition. It is sensitive to moisture and will react with water, including

atmospheric moisture. Therefore, it should be stored in a tightly sealed container under a dry,

inert atmosphere. Appropriate personal protective equipment, including safety glasses, gloves,

and a lab coat, should be worn when handling this chemical.

Conclusion
Diethoxydimethylsilane is a fundamental building block in silicone chemistry with well-defined

chemical and physical properties. Its reactivity, primarily driven by the hydrolysis of its ethoxy

groups, allows for the controlled synthesis of a wide range of polysiloxane materials and its use

as a silylating agent in organic synthesis. The experimental protocols provided in this guide

offer a starting point for researchers to explore the chemistry of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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